Cas no 1596081-67-2 (5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride
• CAS No: 1596081-67-2
• MF: C₆H₉ClN₂O₃S
• MW: 224.665259122849
• MDL: MFCD31420910
• CID: 5245070
• PubChem ID: 114763849
• Update Time: 2026-03-08

5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1-methylethyl)-
• 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride

• MDL： MFCD31420910
• Inchi： 1S/C6H9ClN2O3S/c1-4(2)6-8-5(9-12-6)3-13(7,10)11/h4H,3H2,1-2H3
• InChI Key： PAQPJIYMXALOTJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CS(Cl)(=O)=O)=N1

Additional information on 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride

Recent Advances in the Application of 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride (CAS: 1596081-67-2) in Chemical Biology and Pharmaceutical Research

The compound 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride (CAS: 1596081-67-2) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This sulfonyl chloride derivative, characterized by its unique oxadiazole core, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery and chemical biology. Recent studies have explored its utility in the development of enzyme inhibitors, covalent probes, and targeted therapeutics, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride is its role in the synthesis of covalent inhibitors. Researchers have leveraged its reactive sulfonyl chloride group to design irreversible inhibitors targeting cysteine proteases and other nucleophilic residues in enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating potent inhibitors of SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study reported a significant improvement in binding affinity and selectivity when compared to traditional electrophilic warheads.

In addition to its use in covalent inhibition, this compound has been employed as a versatile building block for the construction of sulfonamide-based libraries. Recent high-throughput screening campaigns have identified several lead compounds derived from 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride that exhibit promising activity against neglected tropical diseases. Particularly noteworthy is its application in the development of novel anti-trypanosomal agents, as reported in a 2024 Nature Communications article, where researchers achieved sub-micromolar potency against Trypanosoma brucei through strategic modification of the oxadiazole scaffold.

The compound's unique chemical properties have also enabled advances in chemical biology tools development. A recent breakthrough published in ACS Chemical Biology detailed its use in creating activity-based probes for studying sulfotransferase enzymes. The isopropyl-substituted oxadiazole moiety was found to confer exceptional metabolic stability to the resulting probes, addressing a long-standing challenge in the field of enzyme activity profiling. This application opens new avenues for understanding post-translational modifications in disease states.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride. A 2023 Organic Process Research & Development publication described an optimized, scalable synthesis route that improves yield and purity while reducing hazardous byproducts. These process chemistry advancements are critical for supporting the growing demand for this intermediate in both academic and industrial settings.

Looking forward, the unique combination of reactivity and stability offered by 5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethanesulfonyl chloride positions it as a valuable tool in emerging areas such as targeted protein degradation and covalent fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their proprietary screening libraries, suggesting its continued relevance in drug discovery pipelines. As research progresses, we anticipate further elucidation of its structure-activity relationships and expansion of its applications in addressing unmet medical needs.